Cas no 1249386-48-8 (2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol)

• Product Name: 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol
• CAS No: 1249386-48-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5216520
• PubChem ID: 61238762
• Update Time: 2025-06-10

2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(2-methylbutyl)amino]phenyl}ethan-1-ol
• 2-(4-((2-Methylbutyl)amino)phenyl)ethan-1-ol
• Benzeneethanol, 4-[(2-methylbutyl)amino]-
• 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol

• Inchi： 1S/C13H21NO/c1-3-11(2)10-14-13-6-4-12(5-7-13)8-9-15/h4-7,11,14-15H,3,8-10H2,1-2H3
• InChI Key： NXRGZZUUVAIZOE-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)NCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• XLogP3: 3.2
• Topological Polar Surface Area: 32.299

Additional information on 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol

Introduction to 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol and Its CAS No. 1249386-48-8

2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1249386-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a phenyl ring and an amine substituent makes it a versatile intermediate for the development of novel therapeutic agents.

The structural motif of 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol consists of an ethanol side chain attached to a phenyl ring, which is further substituted with a 2-methylbutylamino group. This particular arrangement imparts unique physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design. The compound’s ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable candidate for further exploration in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. Compounds like 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol are being investigated for their potential to modulate key signaling pathways involved in these conditions. For instance, studies have suggested that analogs with similar structural features may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells.

One of the most compelling aspects of 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution and reduction protocols. This accessibility is crucial for high-throughput screening programs, where large libraries of structurally diverse compounds are required to identify hits with desired biological activity. The ease of functionalization also allows chemists to modify the molecule further, tailoring its properties for specific applications.

The pharmacokinetic profile of 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol is another area of active investigation. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy and safety. Preliminary data suggest that the molecule may exhibit favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic clearance rates.

Advances in computational chemistry have also played a pivotal role in the study of 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. This approach has been particularly useful in identifying potential binding sites on proteins and in optimizing the molecule’s affinity for these targets. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the reliance on empirical screening.

The role of 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol in interdisciplinary research is also noteworthy. Its structural features make it a valuable tool for studying both organic synthesis and medicinal chemistry. For example, it serves as a scaffold for developing new synthetic methodologies and for testing hypotheses about molecular recognition processes. Such studies not only contribute to fundamental scientific knowledge but also provide practical tools for future drug development efforts.

In conclusion, 2-{4-(2-methylbutyl)aminophenyl}ethan-1-ol (CAS No. 1249386-48-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural characteristics, synthetic tractability, and potential biological activity position it as a key player in ongoing efforts to develop innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this molecule is likely to remain at the forefront of medicinal chemistry investigations.